Cas no 1185302-74-2 ((3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanaminehydrochloride)

• Product Name: (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanaminehydrochloride
• CAS No: 1185302-74-2
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• MDL: MFCD12027095
• CID: 4561804
• PubChem ID: 46736956
• Update Time: 2025-11-02

(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanaminehydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine:hydrochloride
• AKOS015844036
• (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methylamine hydrochloride
• (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• 1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• [(3-cyclohexyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride
• W15920
• 1185302-74-2
• EN300-7376199
• W19100
• (3-CYCLOHEXYL-1,2,4-OXADIAZOL-5-YL)METHANAMINE HCL
• AS-70894
• (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine;hydrochloride
• Z1473036295
• (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanaminehydrochloride

• MDL： MFCD12027095
• Inchi： 1S/C9H15N3O.ClH/c10-6-8-11-9(12-13-8)7-4-2-1-3-5-7;/h7H,1-6,10H2;1H
• InChI Key： CVCUQGZIOLUFAE-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1ON=C(C2CCCCC2)N=1)N

Computed Properties

• Exact Mass: 217.0981898g/mol
• Monoisotopic Mass: 217.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanaminehydrochloride

Comprehensive Overview of (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride (CAS No. 1185302-74-2)

The compound (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride (CAS No. 1185302-74-2) is a chemically synthesized derivative of the 1,2,4-oxadiazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a cyclohexyl substituent attached to the 1,2,4-oxadiazole ring, coupled with a methanamine hydrochloride moiety, enhancing its solubility and bioavailability. Researchers are increasingly exploring its potential as a scaffold for drug discovery, particularly in targeting neurological disorders and metabolic diseases.

In recent years, the demand for novel heterocyclic compounds like (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride has surged, driven by advancements in medicinal chemistry and the need for more effective therapeutic agents. The 1,2,4-oxadiazole core is known for its stability and versatility, making it a popular choice for designing enzyme inhibitors and receptor modulators. This compound’s hydrochloride salt form further improves its pharmacokinetic profile, a critical factor in drug development. As such, it has become a subject of interest in high-throughput screening programs aimed at identifying new bioactive molecules.

One of the most frequently searched questions in the context of CAS No. 1185302-74-2 revolves around its synthetic route and applications in drug design. The synthesis typically involves the condensation of cyclohexanecarboximidamide with a suitable carboxylic acid derivative, followed by functionalization to introduce the methanamine group. This process highlights the compound’s adaptability for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology. Additionally, its potential role in addressing neurodegenerative diseases like Alzheimer’s and Parkinson’s has sparked discussions in academic and industrial circles.

From an SEO perspective, keywords such as “1,2,4-oxadiazole derivatives”, “pharmacological applications of oxadiazoles”, and “CAS 1185302-74-2 uses” are highly relevant to this compound. These terms align with current trends in drug discovery and biochemical research, where users often seek information on novel chemical entities and their mechanisms of action. The inclusion of these keywords ensures the content’s visibility to researchers and professionals searching for cutting-edge scientific data.

Another area of interest is the compound’s potential in agricultural chemistry. The 1,2,4-oxadiazole scaffold has demonstrated efficacy in pest control and herbicide formulations, prompting investigations into whether (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride could serve as a precursor for eco-friendly agrochemicals. This aligns with the growing global emphasis on sustainable farming practices and the reduction of environmental toxicity, topics frequently searched by agronomists and environmental scientists.

In conclusion, (3-cyclohexyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride (CAS No. 1185302-74-2) represents a promising candidate in both pharmaceutical and agrochemical research. Its structural uniqueness, combined with its bioavailability and versatility, positions it as a valuable tool for scientists exploring new frontiers in molecular design. As research progresses, this compound is likely to feature prominently in publications and patents, further solidifying its importance in applied chemistry.